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Compound of Interest

Compound Name:
4-(5-Nitropyrimidin-2-

yl)morpholine

CAS No.: 65735-66-2

Cat. No.: B1608259

Get Quote

Executive Summary & Immediate Directive
Do not dispose of this compound down the drain. 4-(5-Nitropyrimidin-2-yl)morpholine must

be treated as Hazardous Organic Waste.[1] It possesses two distinct chemical risks that dictate

its disposal pathway:

Thermal Sensitivity: The nitro-heterocyclic core introduces a risk of rapid decomposition

under high heat or shock.[1]

Carcinogenic Potential: The morpholine moiety is a precursor to N-nitrosomorpholine

(NMOR), a potent carcinogen, if exposed to nitrosating agents (oxidizers, nitrites).[1]

Core Directive: Segregate strictly from oxidizing agents and strong acids.[1] Incineration via a

licensed hazardous waste facility is the only acceptable final disposal method.[1]
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To ensure correct waste stream classification, you must understand the molecule's functional

architecture.[1]

Feature Specification Disposal Implication

Chemical Name
4-(5-Nitropyrimidin-2-

yl)morpholine
Standard identifier.

Formula

High Nitrogen Content.

Releases

upon incineration; requires

scrubbed incinerator.[1]

Structure
Morpholine ring fused to

Nitropyrimidine

Dual Hazard: Morpholine

(Toxicity/Corrosion) + Nitro

group (Reactivity).[1]

Physical State Solid (Typically Yellow/Orange)

Dispose of as Solid Waste.[1]

Do not dissolve in solvent

solely for disposal.[1]

CAS
Verify with Vendor (Analog:

26820-62-2)

Treat as "Toxic Organic Solid"

absent specific vendor SDS.[1]

Critical Mechanism: The Nitrosamine Hazard
Why segregation is not just a suggestion, but a requirement.

Morpholine derivatives contain a secondary amine structure (masked within the ring).[1] If this

waste stream contacts nitrites (

), nitric acid, or strong oxidizers, it can undergo N-nitrosation.[1] [1]

NMOR is a Group 2B Carcinogen. By segregating this waste from oxidizers, you break the

reaction pathway, preventing the formation of a far more dangerous carcinogen inside your

waste container.[1]
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Phase 1: Pre-Disposal Characterization
Before moving the vessel, answer these three questions:

Is the material pure? If mixed with solvents, the solvent dictates the flammability class.[1]

Is it old? Check for crystal formation around the cap (peroxides/shock-sensitive salts),

though less likely with this specific derivative than pure ethers.[1]

Quantity? If >500g, contact EHS immediately for a specific pickup.[1]

Phase 2: Segregation & Packaging
Follow this decision matrix for packaging.

Waste Generation Physical State?

Solid Waste

Solution Waste

CRITICAL: Segregate from
Oxidizers & Acids

Container:
Wide-Mouth HDPE JarIf Solid

Container:
Amber Glass or HDPE Jug

If Solution Labeling:
'Toxic, Organic, Non-Halogenated' Transfer to EHS/Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating and packaging nitropyrimidine waste.

Operational Steps:

Select Container: Use a High-Density Polyethylene (HDPE) container.[1] Glass is acceptable

but poses a breakage risk.[1][2] Avoid metal containers due to potential reactivity with acidic

impurities.[1]

Solid Waste: Place the solid powder, along with any contaminated spatulas, weigh boats, or

filter paper, directly into the wide-mouth jar.[1]

Liquid Waste (Mother Liquors): If the compound is dissolved in solvent (e.g., DMSO,

Methanol), dispose of it as "Flammable Solvent Waste with Toxic Contaminants."[1]
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Crucial: Ensure the solvent waste stream does NOT contain halogenated solvents (DCM,

Chloroform) unless your facility permits commingling.[1]

Labeling: Affix a hazardous waste label with the following details:

Constituents: 4-(5-Nitropyrimidin-2-yl)morpholine (95%), [Solvent Name] (5%).[1]

Hazard Checkboxes: Toxic, Irritant.[1][3] (Check "Flammable" only if in solvent).[1]

Phase 3: Storage & Handoff
Storage Location: Store in a secondary containment tray inside a cool, dry chemical cabinet.

Incompatibility: Keep at least 3 feet (1 meter) away from nitric acid, perchloric acid, or nitrate

salts.[1]

Disposal Route: This material is destined for High-Temperature Incineration.[1] It cannot be

landfilled or sewer-discharged.[1]

Emergency Contingencies
Spill Management
If <10g is spilled:

Evacuate the immediate area of unnecessary personnel.

PPE: Wear double nitrile gloves, safety goggles, and a lab coat.[1] If powder is fine/dusty,

use an N95 or P100 respirator to avoid inhalation.[1]

Neutralization (Physical): Do not attempt chemical neutralization.

Cleanup:

Dry Spill: Gently sweep into a dustpan using a soft brush to minimize static and dust

generation.[1]

Wet Spill: Absorb with vermiculite or sand.[1] Do not use paper towels (cellulose + nitro

compounds can increase flammability risks upon drying).[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://en.wikipedia.org/wiki/N-Nitrosomorpholine
https://www.benchchem.com/product/b1608259/docs?utm_src=pdf-body#standard-operating-procedure-disposal-of-4-5-nitropyrimidin-2-yl-morpholine-1
https://en.wikipedia.org/wiki/N-Nitrosomorpholine
https://en.wikipedia.org/wiki/N-Nitrosomorpholine
https://redox.com/wp-content/sds/3093.pdf
https://en.wikipedia.org/wiki/N-Nitrosomorpholine
https://en.wikipedia.org/wiki/N-Nitrosomorpholine
https://en.wikipedia.org/wiki/N-Nitrosomorpholine
https://en.wikipedia.org/wiki/N-Nitrosomorpholine
https://en.wikipedia.org/wiki/N-Nitrosomorpholine
https://en.wikipedia.org/wiki/N-Nitrosomorpholine
https://en.wikipedia.org/wiki/N-Nitrosomorpholine
https://en.wikipedia.org/wiki/N-Nitrosomorpholine
https://en.wikipedia.org/wiki/N-Nitrosomorpholine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608259?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontamination: Wipe the surface with a mild soap solution.[1] Avoid bleach (oxidizer).[1]

First Aid
Skin Contact: Wash immediately with soap and water for 15 minutes.[1] Nitro compounds

can be absorbed transdermally.[1]

Eye Contact: Flush for 15 minutes. Seek medical attention.

Compatibility Reference Table
Chemical Class Compatibility Reason for Incompatibility

Water Compatible
Low solubility, but no violent

reaction.[1]

Alcohols (MeOH, EtOH) Compatible Good for dissolving residue.[1]

Strong Acids (

,

)

Incompatible
Exothermic protonation;

potential hydrolysis.[1]

Oxidizers (

,

)

DANGEROUS
Risk of fire and nitrosamine

formation.[1]

Reducing Agents Incompatible
Reduces nitro group to amine

(exothermic).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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